Cas no 62617-52-1 (3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-4-(methylamino)-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-4-(methylamino)-2-oxo-
• CAS No: 62617-52-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 437941
• PubChem ID: 14148522
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-4-(methylamino)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-4-(methylamino)-2-oxo-
• 1-ethyl-4-(methylamino)-2-oxopyridine-3-carbonitrile
• 1-Ethyl-4-(methylamino)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID00556613
• 62617-52-1

• Inchi： 1S/C9H11N3O/c1-3-12-5-4-8(11-2)7(6-10)9(12)13/h4-5,11H,3H2,1-2H3
• InChI Key： CSNVRFGIPXCVHP-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=CN1CC)NC

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13